Cas no 101513-83-1 (Benzamide, 3,5-dichloro-2,4-difluoro-)

• Product Name: Benzamide, 3,5-dichloro-2,4-difluoro-
• CAS No: 101513-83-1
• MF: C₇H₃Cl₂F₂NO
• MW: 226.007626771927
• MDL: MFCD29066541
• CID: 1129476
• PubChem ID: 13565027
• Update Time: 2025-05-22

Benzamide, 3,5-dichloro-2,4-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3,5-dichloro-2,4-difluoro-
• 3,5-dichloro-2,4-difluorobenzamide
• MFCD29066541
• MUZBUPSZMGQWMU-UHFFFAOYSA-N
• 101513-83-1
• SCHEMBL8723842

• MDL： MFCD29066541
• Inchi： 1S/C7H3Cl2F2NO/c8-3-1-2(7(12)13)5(10)4(9)6(3)11/h1H,(H2,12,13)
• InChI Key： MUZBUPSZMGQWMU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(C(N)=O)=C1F)Cl)F

Computed Properties

• Exact Mass: 224.95609
• Monoisotopic Mass: 224.9559754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Benzamide, 3,5-dichloro-2,4-difluoro-

Benzamide, 3,5-Dichloro-2,4-Difluoro-

Benzamide, 3,5-Dichloro-2,4-Difluoro- (CAS No. 101513-83-1) is a synthetic organic compound with the molecular formula C7H2Cl2F2N and a molecular weight of 208.0 g/mol. This compound is a derivative of benzamide, characterized by the substitution of chlorine and fluorine atoms at specific positions on the benzene ring. The structure of this compound is notable for its halogen substitution pattern, which imparts unique chemical and physical properties.

The synthesis of Benzamide, 3,5-Dichloro-2,4-Difluoro- typically involves multi-step organic reactions. One common approach includes the halogenation of benzamide precursors followed by purification to achieve the desired substitution pattern. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing production costs and minimizing environmental impact.

Research into the properties of Benzamide, 3,5-Dichloro-2,4-Difluoro- has revealed its potential applications in various fields. In materials science, this compound has been studied as a precursor for advanced polymers due to its ability to form stable amide linkages. Additionally, its electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

In the pharmaceutical industry, Benzamide derivatives, including Benzamide, 3,5-Dichloro-2,4-Difluoro-, are being explored for their potential as drug candidates. Recent studies have highlighted their activity in inhibiting certain enzymes and their role in modulating cellular signaling pathways. These findings suggest that this compound could be a lead molecule for developing novel therapeutic agents.

The environmental impact of Benzamide derivatives has also been a focus of recent research. Studies have examined their biodegradation rates and toxicity profiles to assess their safety for industrial and commercial use. Understanding these factors is crucial for ensuring sustainable practices in the production and application of such compounds.

In conclusion, Benzamide, 3,5-Dichloro-2,4-Difluoro- (CAS No. 101513-83-1) is a versatile compound with promising applications across multiple disciplines. Its unique structure and properties continue to attract scientific interest, driving ongoing research into its potential uses and environmental implications.